Propanoic acid, 2-(acetylamino)-2-[[(3,4-dimethoxyphenyl)methyl][(tetrahydro-2-furanyl)methyl]amino]-3,3,3-trifluoro-, methyl ester

• Molecular Formula: C20H27F3N2O6
• Molecular Weight: 448.4 g/mol
• IUPAC Name: methyl 2-acetamido-2-[(3,4-dimethoxyphenyl)methyl-(oxolan-2-ylmethyl)amino]-3,3,3-trifluoropropanoate
• InChI: InChI=1S/C20H27F3N2O6/c1-13(26)24-19(18(27)30-4,20(21,22)23)25(12-15-6-5-9-31-15)11-14-7-8-16(28-2)17(10-14)29-3/h7-8,10,15H,5-6,9,11-12H2,1-4H3,(H,24,26)
• InChI Key: LGBCFKQRFMNWSL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C(=O)OC)(C(F)(F)F)N(CC1CCCO1)CC2=CC(=C(C=C2)OC)OC

Description

Propanoic acid, 2-(acetylamino)-2-[[(3,4-dimethoxyphenyl)methyl][(tetrahydro-2-furanyl)methyl]amino]-3,3,3-trifluoro-, methyl ester is a complex organic compound with a unique structure that includes a trifluoromethyl group, a dimethoxyphenyl group, and a tetrahydrofuran ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of propanoic acid, 2-(acetylamino)-2-[[(3,4-dimethoxyphenyl)methyl][(tetrahydro-2-furanyl)methyl]amino]-3,3,3-trifluoro-, methyl ester typically involves multiple steps:

Formation of the Acetylamino Group: This step involves the acetylation of an amine precursor using acetic anhydride or acetyl chloride under basic conditions.

Introduction of the Dimethoxyphenyl Group: This can be achieved through a Friedel-Crafts alkylation reaction, where the dimethoxybenzene is alkylated with a suitable alkyl halide in the presence of a Lewis acid catalyst.

Incorporation of the Tetrahydrofuran Ring: This step may involve the use of a tetrahydrofuran derivative, such as tetrahydrofuran-2-carboxylic acid, which can be coupled with the intermediate compound using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Addition of the Trifluoromethyl Group: This can be introduced through a nucleophilic substitution reaction using a trifluoromethylating agent such as trifluoromethyl iodide.

Esterification: The final step involves the esterification of the carboxylic acid group with methanol in the presence of an acid catalyst like sulfuric acid.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, potentially leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted derivatives.

Scientific Research Applications

Chemistry

Synthesis of Complex Molecules: The compound can be used as an intermediate in the synthesis of more complex organic molecules.

Catalysis: It may serve as a ligand in catalytic reactions.

Biology

Biochemical Studies: The compound can be used to study enzyme interactions and metabolic pathways.

Medicine

Drug Development:

Industry

Material Science: Use in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of propanoic acid, 2-(acetylamino)-2-[[(3,4-dimethoxyphenyl)methyl][(tetrahydro-2-furanyl)methyl]amino]-3,3,3-trifluoro-, methyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group can enhance the compound’s binding affinity and stability, while the dimethoxyphenyl group can participate in π-π interactions with aromatic residues in proteins. The tetrahydrofuran ring may contribute to the compound’s overall conformation and flexibility, allowing it to fit into specific binding sites.

Comparison with Similar Compounds

Similar Compounds

Propanoic acid, 2-(acetylamino)-2-[[(3,4-dimethoxyphenyl)methyl]amino]-3,3,3-trifluoro-, methyl ester: Lacks the tetrahydrofuran ring.

Propanoic acid, 2-(acetylamino)-2-[[(3,4-dimethoxyphenyl)methyl][(tetrahydro-2-furanyl)methyl]amino]-3,3,3-trifluoro-, ethyl ester: Has an ethyl ester group instead of a methyl ester group.

Uniqueness

The presence of the tetrahydrofuran ring and the trifluoromethyl group in propanoic acid, 2-(acetylamino)-2-[[(3,4-dimethoxyphenyl)methyl][(tetrahydro-2-furanyl)methyl]amino]-3,3,3-trifluoro-, methyl ester makes it unique compared to similar compounds